Cas no 7027-11-4 (Cyclohexanecarbonitrile,1,3,3-trimethyl-5-oxo-)

• Product name: Cyclohexanecarbonitrile,1,3,3-trimethyl-5-oxo-
• CAS No: 7027-11-4
• MF: C₁₀H₁₅NO
• MW: 165.2322
• CID: 563919
• PubChem ID: 99068

Cyclohexanecarbonitrile,1,3,3-trimethyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile,1,3,3-trimethyl-5-oxo-
• 1,3,3-Trimethyl-5-oxocyclohexanecarbonitrile
• 1,3,3-trimethyl-5-oxo-cyclohexane carbonitrile
• 1,3,3-trimethyl-5-oxo-cyclohexane-carbonitrile
• 3,3,5-Trimethyl-5-cyanocyclohexanone
• 3-Cyano-3,5,5-trimethylcyclohexanone
• 5-Oxo-1,3,3-trimethylcyc
• AI3-37061
• cyano-3 trimethyl-3,5,5 cyclohexanone
• Cychohexanecarbonitrile, 1,3,3-trimethyl-5-oxo-
• isophoronenitrile
• SBB056201
• NS00006843
• EC 411-490-4
• J23.556C
• Cyclohexanecarbonitrile, 5-oxo-1,3,3-trimethyl-
• 0IBM7D6DSA
• DTXSID8029284
• 1,3,3-trimethyl-5-oxo-1-cyclohexanecarbonitrile
• A840570
• 1,3,3-trimethyl-5-oxidanylidene-cyclohexane-1-carbonitrile
• isophorone nitrile
• EN300-7814060
• Q27236819
• CS-0261322
• Cyclohexanecarbonitrile, 1,3,3-trimethyl-5-oxo-
• UNII-0IBM7D6DSA
• NSC-171143
• NSC171143
• JJDFVIDVSCYKDS-UHFFFAOYSA-N
• AKOS006277145
• SCHEMBL647137
• 1,3,3-trimethyl-5-oxocyclohexane-1-carbonitrile
• 5-Oxo-1,3,3-trimethylcyclohexanecarbonitrile
• NSC 171143
• 5-oxo-1,3,3-trimethyl-cyclohexanecarbonitril
• 7027-11-4
• 3-cyano-3,5,5-trimethyl cyclohexanone
• 1,3,3-trimethyl-5-oxo-cyclohexanecarbonitrile

• MDL： MFCD01937789
• Inchi： InChI=1S/C10H15NO/c1-9(2)4-8(12)5-10(3,6-9)7-11/h4-6H2,1-3H3
• InChI Key： JJDFVIDVSCYKDS-UHFFFAOYSA-N
• SMILES： CC1(C)CC(=O)CC(C)(C1)C#N

Computed Properties

• Exact Mass: 165.11545
• Monoisotopic Mass: 165.115364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.9

Experimental Properties

• Density: 1.53
• Boiling Point: 677.2°C at 760 mmHg
• Flash Point: 363.3°C
• Refractive Index: 1.701
• Stability/Shelf Life: Incompatible with strong oxidizing agents.
• PSA: 40.86

Cyclohexanecarbonitrile,1,3,3-trimethyl-5-oxo- Security Information

• Hazard Category Code： 22-43-48/22-52/53
• Safety Instruction： 36/37-61
• Hazardous Material Identification：
• Risk Phrases：22-43-48/22-52/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones